4-Chloro-2-methylquinoline-8-sulfonamide
Overview
Description
Synthesis Analysis
Quinoline has become an essential heterocyclic compound due to its versatile applications in the fields of industrial and synthetic organic chemistry . There are plenty of articles reporting syntheses of the main scaffold and its functionalization for biological and pharmaceutical activities . A wide range of synthesis protocols have been reported in the literature for the construction of this scaffold .Molecular Structure Analysis
The molecular formula of 4-Chloro-2-methylquinoline-8-sulfonamide is C10H9ClN2O2S . Its molecular weight is 256.71 .Chemical Reactions Analysis
Quinoline derivatives are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc . The quinoline nucleus is present in numerous biological compounds . Quinolines are also known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .Physical And Chemical Properties Analysis
4-Chloro-2-methylquinoline-8-sulfonamide is a powder . It has a molecular weight of 256.71 . The storage temperature is room temperature .Scientific Research Applications
Pharmaceutical Research
Quinoline compounds, such as 4-Chloro-2-methylquinoline-8-sulfonamide, are often used in pharmaceutical research due to their versatile applications . They serve as a vital scaffold for leads in drug discovery and play a major role in the field of medicinal chemistry .
Synthesis of Biologically Active Compounds
Quinoline compounds are frequently used in the synthesis of biologically active compounds . They can be functionalized to create a wide range of derivatives with potential biological and pharmaceutical activities .
Industrial and Synthetic Organic Chemistry
Quinoline compounds have versatile applications in the fields of industrial and synthetic organic chemistry . They are essential heterocyclic compounds used in various chemical reactions .
Nucleophilic Substitution Reactions
4-Chloro-2-methylquinoline-8-sulfonamide can undergo nucleophilic substitution reactions to produce new 4-substituted 2-quinolinones and quinolinethiones . These derivatives can be used in further synthetic processes .
Preparation of Other Chemical Compounds
4-Chloro-2-methylquinoline-8-sulfonamide can be used in the preparation of other chemical compounds . For example, it can be used to prepare 4-phenyl-hydrazinoquinaldine .
Mechanism of Action
Safety and Hazards
The safety information for 4-Chloro-2-methylquinoline-8-sulfonamide includes several hazard statements such as H315, H319, H335 . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
4-chloro-2-methylquinoline-8-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2S/c1-6-5-8(11)7-3-2-4-9(10(7)13-6)16(12,14)15/h2-5H,1H3,(H2,12,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPOMTELIEJLKBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C=CC=C(C2=N1)S(=O)(=O)N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-2-methylquinoline-8-sulfonamide | |
CAS RN |
1121527-72-7 |
Source
|
| Record name | 4-chloro-2-methylquinoline-8-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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